Cas no 1383855-39-7 (6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde)

• Product Name: 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde
• CAS No: 1383855-39-7
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• MDL: MFCD26402429
• CID: 2125367
• PubChem ID: 124701376
• Update Time: 2025-06-08

6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde
• CID 124701376
• 1H-Indene-5-carboxaldehyde, 6-bromo-2,3-dihydro-

• MDL： MFCD26402429
• Inchi： 1S/C10H9BrO/c11-10-5-8-3-1-2-7(8)4-9(10)6-12/h4-6H,1-3H2
• InChI Key： YSSCMOQZKKKXML-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC2=C(C=1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 302.7±42.0 °C(Predicted)

Additional information on 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde

Introduction to 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde (CAS No. 1383855-39-7)

6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1383855-39-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aldehyde features a brominated indene core, making it a versatile intermediate for the development of various bioactive molecules. The structural motif of this compound, combining a dihydronaphthalene scaffold with an aldehyde functional group, positions it as a valuable building block in medicinal chemistry.

The utility of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde stems from its reactivity and the potential it offers for further functionalization. The presence of both a bromine atom and an aldehyde group provides multiple handles for chemical transformations, enabling the synthesis of more complex structures. In recent years, such indene derivatives have garnered attention due to their role in designing novel therapeutic agents targeting diverse biological pathways.

Recent advancements in synthetic methodologies have enhanced the accessibility of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde, facilitating its incorporation into drug discovery pipelines. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at the bromine-bearing positions, expanding the chemical space available for exploration. These strategies are particularly relevant in the context of developing small-molecule inhibitors for enzymes involved in metabolic disorders and oncogenesis.

The pharmacological relevance of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde has been underscored by several preclinical studies. Researchers have explored its derivatives as potential scaffolds for kinase inhibitors, given the indene core's ability to mimic ATP binding pockets. Notably, modifications at the 2 and 3 positions of the dihydronaphthalene ring have been shown to modulate binding affinity and selectivity. Such structural optimizations are critical for minimizing off-target effects and improving drug-like properties.

In addition to its applications in kinase inhibition, 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde has been investigated as a precursor for antimicrobial agents. The bromine substituent enhances electrophilicity, allowing for reactions that introduce functionalities such as amides or thiols—groups known to disrupt bacterial cell wall synthesis or interfere with DNA replication. Preliminary data suggest that certain derivatives exhibit promising activity against multidrug-resistant strains, highlighting the compound's therapeutic potential.

The synthesis of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors like 2-methylindanone or bromobenzaldehyde. Modern catalytic systems have streamlined these processes, reducing reaction times and improving yields. For example, directed ortho-metalation followed by bromination has emerged as an efficient route to introduce the bromine atom at the desired position on the indene framework.

The role of computational chemistry in optimizing derivatives of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions with biological targets with high precision. By leveraging these tools, virtual screening campaigns can be conducted to identify lead compounds before experimental validation. This approach accelerates the drug discovery process while minimizing resource expenditure.

Recent publications highlight the integration of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde into fragment-based drug design (FBDD) strategies. Fragments smaller than 300 Da are often used as starting points for hit identification due to their ease of synthesis and modification. The aldehyde group in this compound serves as a key site for fragment linking via amide or hydrazone formation—a strategy that has proven successful in generating high-affinity binders.

The versatility of 6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde extends beyond pharmaceutical applications into materials science. Its aromatic structure makes it a candidate for designing organic semiconductors or ligands for metal complexes used in catalysis. The balance between electron-rich and electron-deficient regions within its core allows for tunable electronic properties, which are desirable in advanced material systems.

In conclusion,6-bromo-2,3-dihydro-1H-indene-5-carbaldehyde (CAS No. 1383855-39-7) represents a valuable asset in synthetic and medicinal chemistry. Its unique structural features enable diverse functionalizations, making it instrumental in developing novel therapeutics targeting various diseases. As research continues to uncover new synthetic pathways and pharmacological applications,this compound is poised to remain at the forefront of chemical innovation.